Cas no 860788-20-1 (N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide)

• Product Name: N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• CAS No: 860788-20-1
• MF: C₂₂H₁₉Cl₂NO₂S
• MW: 432.36276268959
• CID: 5738621
• PubChem ID: 3300705
• Update Time: 2025-06-12

N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS005083717
• N-benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• N-benzyl-2-(2,3-dichlorophenyl)sulfanyl-N-(4-methoxyphenyl)acetamide
• 1R-1003
• 860788-20-1
• Acetamide, 2-[(2,3-dichlorophenyl)thio]-N-(4-methoxyphenyl)-N-(phenylmethyl)-
• N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C22H19Cl2NO2S/c1-27-18-12-10-17(11-13-18)25(14-16-6-3-2-4-7-16)21(26)15-28-20-9-5-8-19(23)22(20)24/h2-13H,14-15H2,1H3
• InChI Key： RVGPOEYNHQMZSN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1SCC(N(C1C=CC(=CC=1)OC)CC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 431.0513554g/mol
• Monoisotopic Mass: 431.0513554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 571.4±50.0 °C(Predicted)
• pka: 1.10±0.50(Predicted)

Additional information on N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide

Recent Advances in the Study of N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide (CAS: 860788-20-1)

The compound N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide (CAS: 860788-20-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 860788-20-1 as a promising scaffold for the development of novel small-molecule inhibitors targeting specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. Structural analysis reveals that the dichlorophenyl and methoxyphenyl moieties contribute to its binding affinity, while the sulfanyl linker enhances its metabolic stability. Computational docking studies suggest that this compound may interact with key residues in the target proteins, thereby modulating their function.

In vitro and in vivo experiments have demonstrated the efficacy of N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide in inhibiting the proliferation of cancer cell lines, particularly those with dysregulated signaling pathways. Mechanistic studies indicate that the compound induces apoptosis and cell cycle arrest, likely through the inhibition of critical kinases or transcription factors. These findings underscore its potential as a lead compound for further optimization and preclinical development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 860788-20-1, including its solubility and bioavailability. Recent efforts have focused on structural modifications to improve these parameters while maintaining its biological activity. Additionally, toxicity studies are underway to evaluate its safety profile, which will be crucial for advancing this compound into clinical trials.

In conclusion, N-Benzyl-2-[(2,3-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide represents a compelling candidate for therapeutic development, with its unique chemical structure and potent biological effects. Continued research into its mechanisms of action and optimization of its drug-like properties will be essential for realizing its full potential in treating diseases such as cancer and inflammatory disorders.